2-Amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione

• CAS No.: 6944-78-1
• Molecular Formula: C12H10BrNO2
• Molecular Weight: 280.12 g/mol
• IUPAC Name: 2-amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione
• InChI: InChI=1S/C12H10BrNO2/c1-5-3-7-8(4-6(5)2)12(16)10(14)9(13)11(7)15/h3-4H,14H2,1-2H3
• InChI Key: OFXADVAHRDVEEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)C(=O)C(=C(C2=O)N)Br

Description

2-Amino-3-bromo-6,7-dimethylnaphthalene-1,4-dione is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry ammonia was passed through a refluxing solution of 2,3-dibromo-6,7-dimethyl-1,4-naphthoquinone (10 g; mp 237°-238° C.) in dry nitrobenzene (65 ml) for 30 mins. and the orange solid which separated on cooling was filtered off and washed with light petroleum. After removal of ammonium bromide with water, 6.96 g. (86%) of material of mp 228° C. was obtained. Recrystallisation from glacial acetic acid gave analytically pure material of the same melting point. ν max(mull) 3400, 3300, 1680, 1610, 1585, 1570 cm-1. δ(DMSO) 2.35 (6H,s); 7.35 (2H, exchangeable broad singlet); 7.74 (2H,s). (Found; C, 51.50; H, 3.38; N, 4.79; C12H10BrNO2 requires; C, 51.45; H, 3.60; N, 5.00%).